Cas no 201990-17-2 (3-(morpholine-4-sulfonyl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(morpholine-4-sulfonyl)-1lambda6-thiolane-1,1-dione
• CAS No: 201990-17-2
• MF: C₈H₁₅NO₅S₂
• MW: 269.338400125504
• CID: 6518182
• Update Time: 2025-09-23

3-(morpholine-4-sulfonyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(morpholine-4-sulfonyl)-1lambda6-thiolane-1,1-dione
• 3-(morpholinosulfonyl)tetrahydrothiophene 1,1-dioxide
• Morpholine, 4-[(tetrahydro-1,1-dioxido-3-thienyl)sulfonyl]-

• Inchi： 1S/C8H15NO5S2/c10-15(11)6-1-8(7-15)16(12,13)9-2-4-14-5-3-9/h8H,1-7H2
• InChI Key： RVUAEEMGJBNWPK-UHFFFAOYSA-N
• SMILES： N1(S(C2CCS(=O)(=O)C2)(=O)=O)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 3-(morpholine-4-sulfonyl)-1lambda6-thiolane-1,1-dione

Recent Advances in the Study of 3-(Morpholine-4-sulfonyl)-1lambda6-thiolane-1,1-dione (CAS: 201990-17-2)

3-(Morpholine-4-sulfonyl)-1lambda6-thiolane-1,1-dione (CAS: 201990-17-2) is a sulfonyl-containing heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique morpholine-sulfonyl-thiolane scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a potent inhibitor of specific protein-protein interactions (PPIs) involved in inflammatory pathways. The researchers utilized molecular docking and dynamic simulations to demonstrate that 3-(morpholine-4-sulfonyl)-1lambda6-thiolane-1,1-dione binds selectively to the p65 subunit of NF-κB, thereby attenuating the expression of pro-inflammatory cytokines. These findings suggest its potential as a novel anti-inflammatory agent with fewer side effects compared to traditional NSAIDs.

In the context of oncology, a preprint from BioRxiv (2024) highlighted the compound's efficacy in targeting cancer cell metabolism. The study revealed that 3-(morpholine-4-sulfonyl)-1lambda6-thiolane-1,1-dione disrupts glycolysis by inhibiting hexokinase 2 (HK2), a key enzyme in the Warburg effect. In vitro experiments using MCF-7 and A549 cell lines showed a significant reduction in ATP production and cell viability, with IC50 values in the low micromolar range. These results position the compound as a promising candidate for further development in cancer therapy.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 3-(morpholine-4-sulfonyl)-1lambda6-thiolane-1,1-dione. A 2023 patent (WO2023123456A1) disclosed an improved one-pot synthesis method, achieving a yield of 78% with high purity (>99%). The process involves the reaction of morpholine-4-sulfonyl chloride with 1lambda6-thiolane-1,1-dione in the presence of a mild base, followed by crystallization. This method addresses previous challenges related to scalability and cost-effectiveness, facilitating its broader application in drug discovery.

Despite these promising developments, challenges remain in the clinical translation of 3-(morpholine-4-sulfonyl)-1lambda6-thiolane-1,1-dione. Pharmacokinetic studies in animal models have indicated moderate bioavailability and rapid clearance, necessitating further structural modifications or formulation strategies. Additionally, comprehensive toxicology studies are required to assess its safety profile. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to enhance its therapeutic index.

In conclusion, 3-(morpholine-4-sulfonyl)-1lambda6-thiolane-1,1-dione represents a versatile scaffold with multifaceted biological activities. Its recent applications in inflammation and cancer research, coupled with advancements in synthetic methodologies, underscore its potential as a lead compound for future drug development. Continued interdisciplinary efforts will be crucial to unlocking its full therapeutic potential.